Cas no 102518-79-6 ((-)-Huperzine A)

• Product Name: (-)-Huperzine A
• CAS No: 102518-79-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD01714949
• CID: 62303
• PubChem ID: 854026
• Update Time: 2025-08-29

(-)-Huperzine A Chemical and Physical Properties

Names and Identifiers

• (-)-Huperzine A
• 5r-(5-alpha,9-beta,11e))-ydro-7-methyl
• 5,9-methanocycloocta(b)pyridin-2(1h)-one,5-amino-11-ethylidene-5,6,9,10-tetrah
• HUPERIZINE
• (-)-HUPERZINE A FROM HUPERZIA SERRATA
• HUP, [5R-(5a,911E)]-5-Amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-5,9-methanocycloocta[b]pyridin-2-(1H)-one, Selagine,
• 5,9-Methanocyclooctabpyridin-2(1H)-one, 5-amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-, (5R,9R,11E)-
• (−)-Huperzine A
• (5R,9R,E)-5-Amino-11-ethylidene-7-methyl-5,6,9,10-tetrahydro-5,9-methanocycloocta[b]pyridin-2(1H)-one
• Huperzine A
• Huperzine-A
• Hyaluronic acid disaccharide ΔDiHA, sodium salt
• Huperzia Serrate P.E.
• (?)-Huperzine A
• (?)-Selagine
• (-)-Selagine
• Selagine
• [ "Selagine" ]
• Haboyin
• Hupzine A
• Kimpukan A
• Isoselagine
• Huperizine A
• HUPERZINE A(P)
• Chinese Lobelia Herb Extract
• HUPERZINE A 1%
• (-)-huperazine A
• HupA
• Hup A
• DSSTox_RID_81302
• DSSTox_CID_26038
• DSSTox_GSID_46038
• Huperzine
• HuperzineA
• 0111871I23
• (-)-Huperzine-A
• (+)-Huperzine A
• (-)-Huperzine A (H
• LSM-5567
• FT-0627095
• BCBcMAP01_000072
• KBioGR_001698
• HMS2052D07
• CCG-101168
• MLS001424307
• SPBio_000789
• Q27166443
• (-)- HUPPERZINE A
• Spectrum3_001074
• NC00418
• CHEMBL4515144
• Spectrum4_001229
• C15H18N2O
• Spectrum5_001701
• (1R,9R,13Z)-1-Amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• HB0001
• SR-01000781266
• BCP08891
• SMR000469231
• KBio3_001908
• SCHEMBL16789797
• EX-A282
• AC-488
• (1R,9S,13E)-1-Amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• SMP1_000153
• 120786-18-7
• SR-01000781266-4
• BSPBio_002688
• C90354
• Fordine
• 92138-20-0
• Spectrum2_000835
• (1R,9R)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• SR-01000781266-3
• 102518-79-6
• Q425198
• BRD-K62240499-001-02-6
• UNII-0111871I23
• (5R,9R,11E)-5-amino-11-ethylidene-7-methyl-5,6,9,10-tetrahydro-5,9-methanocycloocta[b]pyridin-2(1H)-one
• 1369-64-8
• SCHEMBL136368
• 1vot
• SPECTRUM1505255
• BDBM50199522
• Tox21_111603_1
• (5R,9R,11E)-5-AMINO-11-ETHYLIDENE-5,6,9,10-TETRAHYDRO-7-METHYL-5,9-METHANOCYCLOOCTA(B)PYRIDIN-2(1H)-ONE
• 1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0~2,7~]trideca-2(7),3,10-trien-5-one
• (huperazine A)(-)-1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• Cerebra
• 1-Amino-13-eth-(Z)-ylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• HUPERZINE A [MI]
• CCG-40292
• (R)-1-Amino-13-eth-(E)-ylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• 5,9-Methanocycloocta(b)pyridin-2(1H)-one, 5-amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-, (5R-(5-alpha,9-beta,11E))-
• HUPERZINE A [WHO-DD]
• Q-100029
• CHEBI:78330
• L-huperzine A
• HUP
• EN300-33171546
• NCGC00159362-02
• Hyperazzine A
• (-)1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one( (-)-Huperzine A)
• 5,9-Methanocycloocta(b)pyridin-2(1H)-one, 5-amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-, (5R,9R,11E)-
• 1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one((+/-)-Huperzine A)
• DB04864
• SDCCGMLS-0066755.P001
• Huperzin A
• (-)-HuperazineA
• NS00023157
• CAS-102518-79-6
• 1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• 1-Amino-13-eth-(E)-ylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• DTXCID6026038
• (1R,9R)-1-Amino-13-eth-(E)-ylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• (+-)-HA
• HUPERAINE A
• CHEBI:94624
• H1700
• HUPERZINE A [VANDF]
• (R)-1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one
• DTXSID8046038
• (1R,9R,13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0,2,7]trideca-2(7),3,10-trien-5-one
• AS-15723
• 5,9-Methanocycloocta[b]pyridin-2(1H)-one, 5-amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-, (5R,9R,11E)-
• (-)-1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one(Huperzine A)
• 1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.0*2,7*]trideca-2(7),3,10-trien-5-one((-)-Huperzine A)
• CHEMBL395280
• Tox21_111603
• NCGC00263655-01
• AKOS016842839
• (1S,13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,10-trien-5-one
• KBioSS_000483
• Bio2_000882
• 103735-86-0
• Bio1_000660
• Q27163539
• (-)-Huperzine A-d5 (Major)
• KBio2_003051
• (+/-)Huperzine A
• Bio2_000402
• NCGC00163246-01
• IDI1_002157
• 1ST40303
• HMS1990I05
• KBio3_000885
• FT-0642946
• 1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• Bio1_000171
• KBioGR_000483
• BCP31534
• LSM-1581
• (1R,13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,10-trien-5-one
• (13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• KBio3_000886
• CBiol_001885
• 1290113-17-5
• Bio1_001149
• (5S,11E)-5-amino-11-ethylidene-7-methyl-5,6,9,10-tetrahydro-5,9-methanocycloocta[b]pyridin-2(1H)-one
• BSPBio_001143
• (+/-)-Huperzine A
• KBio2_005619
• (13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,10-trien-5-one
• CHEMBL3184073
• KBio2_000483
• AKOS032962044
• BDBM10441
• Fordine; (+/-)-Huperzine A
• ZRJBHWIHUMBLCN-ZUZCIYMTSA-N
• (1R,9R)-1-AMINO-13-ETHYLIDENE-11-METHYL-6-AZATRICYCLO[7.3.1.0(2),?]TRIDECA-2(7),3,10-TRIEN-5-ONE
• (-)-Huperzine A (HupA)
• CHEBI:230290
• (1R,9R)-1-amino-13-ethylidene-11-methyl-6-azatricyclo(7.3.1.02,7)trideca-2(7),3,10-trien-5-one

• MDL： MFCD01714949
• Inchi： 1S/C15H18N2O/c1-3-11-10-6-9(2)8-15(11,16)12-4-5-14(18)17-13(12)7-10/h3-6,10H,7-8,16H2,1-2H3,(H,17,18)/t10-,15+/m0/s1
• InChI Key： ZRJBHWIHUMBLCN-ZUZCIYMTSA-N
• SMILES： O=C1C=CC2=C(C[C@@H]3C=C(C)C[C@]2(C3=CC)N)N1

Computed Properties

• Exact Mass: 242.14200
• Monoisotopic Mass: 242.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 242.32
• Topological Polar Surface Area: 55.1A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: White to pale white crystalline powder
• Density: 1.2 g/cm3
• Melting Point: 230.0 to 234.0 deg-C
• Boiling Point: 505.0±50.0℃ at 760 mmHg
• Flash Point: 259.2ºC
• Refractive Index: 1.626
• PSA: 58.88000
• LogP: 2.69780
• Specific Rotation: -147° (c=0.36, in CH3OH)
• λmax: 313(EtOH)(lit.)
• Merck: 4755
• Solubility: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(-)-Huperzine A Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H310,H315,H319,H330,H335
• Warning Statement： P260,P264,P280,P284,P301+P310,P302+P350
• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R26/27/28;R36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：PB9185700
• Hazardous Material Identification：
• Safety Term：26-36/37/39-45
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R26/27/28; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances